Cas no 2580113-45-5 (3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid)
3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27725571
- 2580113-45-5
- 3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid
- 3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid
-
- Inchi: 1S/C16H21NO4/c1-16(10-8-14(18)19)9-5-11-17(16)15(20)21-12-13-6-3-2-4-7-13/h2-4,6-7H,5,8-12H2,1H3,(H,18,19)/t16-/m0/s1
- InChI Key: KIUIQCKZCORFAP-INIZCTEOSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCC[C@@]1(C)CCC(=O)O)=O
Computed Properties
- Exact Mass: 291.14705815g/mol
- Monoisotopic Mass: 291.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66.8Ų
3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725571-1g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 1g |
$1572.0 | 2023-09-10 | ||
| Enamine | EN300-27725571-5g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 5g |
$4557.0 | 2023-09-10 | ||
| Enamine | EN300-27725571-10g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 10g |
$6758.0 | 2023-09-10 | ||
| Enamine | EN300-27725571-0.05g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 0.05g |
$1320.0 | 2025-03-20 | |
| Enamine | EN300-27725571-0.1g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 0.1g |
$1384.0 | 2025-03-20 | |
| Enamine | EN300-27725571-0.25g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 0.25g |
$1447.0 | 2025-03-20 | |
| Enamine | EN300-27725571-0.5g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 0.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-27725571-1.0g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 1.0g |
$1572.0 | 2025-03-20 | |
| Enamine | EN300-27725571-2.5g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 2.5g |
$3080.0 | 2025-03-20 | |
| Enamine | EN300-27725571-5.0g |
3-[(2S)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]propanoic acid |
2580113-45-5 | 95.0% | 5.0g |
$4557.0 | 2025-03-20 |
3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid
Comprehensive Analysis of 3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid (CAS No. 2580113-45-5)
3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid (CAS No. 2580113-45-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and organic synthesis. This compound features a benzyloxycarbonyl (Cbz) protecting group and a 2-methylpyrrolidine scaffold, making it a versatile intermediate for drug discovery. Its unique stereochemistry (2S configuration) and carboxylic acid functionality enable applications in peptide mimetics and enzyme inhibitors, aligning with current trends in targeted therapeutics.
The growing demand for chiral building blocks in asymmetric synthesis has spotlighted compounds like 3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid. Researchers frequently search for "Cbz-protected amino acid derivatives" or "pyrrolidine-based drug intermediates," reflecting its relevance in developing protease inhibitors and GPCR modulators. Its CAS No. 2580113-45-5 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial R&D.
From a synthetic perspective, this compound’s propanoic acid side chain allows facile derivatization via amidation or esterification, addressing the need for "customizable scaffolds" in medicinal chemistry. Recent publications highlight its utility in fragment-based drug design (FBDD), particularly for oncology and CNS targets. The benzyloxycarbonyl group further enhances stability during solid-phase peptide synthesis (SPPS), a hot topic in peptide therapeutics.
Environmental and regulatory trends also favor 3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid. Unlike volatile or hazardous reagents, it exhibits low ecotoxicity, aligning with green chemistry principles. Queries like "sustainable chiral auxiliaries" or "non-toxic Cbz alternatives" emphasize its edge in compliant manufacturing. Analytical methods such as HPLC and chiral GC confirm its high enantiopurity (>98% ee), critical for FDA submissions.
In conclusion, CAS No. 2580113-45-5 represents a cutting-edge tool for researchers exploring "stereoselective synthesis" and "bioactive heterocycles." Its dual functionality as a carboxylic acid and protected amine bridges gaps in lead optimization, while its structural novelty supports patentability—a key concern in competitive pharma landscapes.
2580113-45-5 (3-(2S)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)